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Compound of Interest

Compound Name: Tirilazad

Cat. No.: B025892

Ensuring laboratory safety and environmental responsibility are paramount in the handling and
disposal of all chemical compounds, including the investigational drug Tirilazad. This
document provides essential guidance for researchers, scientists, and drug development
professionals on the proper disposal procedures for Tirilazad and its related materials.

While Tirilazad Mesylate IV Solution is classified as hon-hazardous in accordance with
international workplace safety standards, adherence to proper disposal protocols is crucial to
maintain a safe laboratory environment and comply with all applicable regulations.[1]

Core Principles of Tirilazad Disposal

The fundamental principle for the disposal of Tirilazad is to manage it as non-hazardous
chemical waste, unless otherwise specified by local, state, or federal regulations. It is
imperative to consult your institution's Environmental Health and Safety (EHS) department for
specific guidance and to ensure full compliance with all legal requirements.

Step-by-Step Disposal Procedures
e Initial Assessment:
o Confirm that the Tirilazad waste (e.g., expired drug, unused solutions, contaminated

labware) is not mixed with any hazardous materials. If it is, the entire mixture must be
treated as hazardous waste.
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o Consult the Safety Data Sheet (SDS) for Tirilazad for any specific handling precautions.[1]

e Segregation of Waste:

o Properly segregate Tirilazad waste from hazardous waste streams.[2] This practice is not
only crucial for safety but can also significantly reduce disposal costs.[2]

o Containerization:
o Place all Tirilazad waste into a designated, appropriately labeled, and sealed container.[1]

o The container should be made of a material compatible with the chemical properties of
Tirilazad.

o Ensure the label clearly identifies the contents as "Tirilazad Waste" or another appropriate
designation as required by your institution.

e Disposal of Liquid Waste:

o For small quantities of aqueous solutions of Tirilazad, disposal down the sanitary sewer
may be permissible, provided it is in accordance with local regulations.[3][4]

o Always flush with a copious amount of water to ensure dilution.

o Crucially, never dispose of any hazardous waste pharmaceuticals, including Tirilazad if
mixed with hazardous substances, into sinks, toilets, or sewer lines.[5][6]

» Disposal of Solid Waste and Contaminated Materials:

o Solid Tirilazad waste, such as powder or contaminated personal protective equipment
(PPE) and labware (e.qg., gloves, vials, pipette tips), should be placed in the sealed
container.

o Empty containers that held Tirilazad should be managed according to institutional
procedures for non-hazardous chemical containers.[3]

» Final Disposal:
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o Arrange for the collection and disposal of the containerized Tirilazad waste through your
institution's established waste management program. This may involve a designated
chemical waste contractor.[7]

Chemical Properties of Tirilazad Mesylate

A summary of the key chemical identifiers for Tirilazad Mesylate is provided in the table below
for easy reference.

Property Value

Molecular Formula C39Hs56N60sS

Molecular Weight 721.0 g/mol

CAS Number 110101-67-2

Synonyms Tirilazad Mesylate, Freedox, U-74006F

Tirilazad Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Tirilazad.
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Caption: Decision workflow for the proper disposal of Tirilazad waste.
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Disclaimer: This information is intended as a general guide. Always prioritize the specific
disposal procedures and regulations established by your institution and local authorities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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